![molecular formula C10H12N2O4 B2723628 methyl 4-(1-ethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate CAS No. 1006483-29-9](/img/structure/B2723628.png)
methyl 4-(1-ethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a derivative of pyrazole, which is a class of organic compounds with a five-membered aromatic ring containing two nitrogen atoms . Pyrazole derivatives have been studied for their potential applications in various fields, including medicinal chemistry .
Synthesis Analysis
While specific synthesis methods for “methyl 4-(1-ethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate” are not available, pyrazole derivatives are typically synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine .
Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques. For a related compound, 1-(3-Methyl-1H-pyrazol-4-yl)ethanone, the molecular formula is C6H8N2O .
Chemical Reactions Analysis
The chemical reactions of pyrazole derivatives can vary widely depending on the specific structure of the compound. For example, 1-Methyl-4-pyrazole boronic acid is involved in several reactions as a reagent for the preparation of aminothiazoles .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be predicted based on its structure. For a related compound, 4-(1-Methyl-1H-pyrazol-4-yl)pyridine, the density is 1.1±0.1 g/cm3, the boiling point is 306.1±25.0 °C at 760 mmHg, and the molar refractivity is 48.8±0.5 cm3 .
Scientific Research Applications
- Pyrazole-bearing compounds, including derivatives of methyl 4-(1-ethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate, have shown potent antileishmanial activity. Specifically, compound 13 demonstrated superior antipromastigote activity against Leishmania aethiopica clinical isolates, outperforming standard drugs like miltefosine and amphotericin B deoxycholate .
- The same compound, along with its derivatives (compounds 14 and 15), exhibited promising inhibition effects against Plasmodium berghei, the causative agent of malaria. Compound 15 achieved 90.4% suppression, highlighting its potential as an antimalarial agent .
- A related compound, (2-[4-methylpyrazol-1-yl]phenyl)platinum(II), was synthesized. This platinum complex may have applications in medicinal chemistry or catalysis .
- Researchers have investigated the crystal structure of 3-(4-chlorophenyl)-1,5-diphenyl-4,5-dihydro-1H-pyrazole. Such studies contribute to understanding the compound’s properties and reactivity .
- Molecular docking studies have explored the interaction of these pyrazole derivatives with biological targets. For instance, compound 13’s better antileishmanial activity was justified through docking studies on Lm-PTR1 .
Antileishmanial Activity
Antimalarial Potential
Platinum Complexes
Crystal Structure Studies
Biological Target Interaction
Safety And Hazards
Future Directions
Pyrazole derivatives are a focus of ongoing research due to their potential applications in various fields, including medicinal chemistry . Future research may focus on developing new synthesis methods, studying the biological activity of these compounds, and optimizing their properties for specific applications.
properties
IUPAC Name |
methyl 4-(1-ethylpyrazol-4-yl)-2,4-dioxobutanoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c1-3-12-6-7(5-11-12)8(13)4-9(14)10(15)16-2/h5-6H,3-4H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHTOCGNQCHUZNK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C=N1)C(=O)CC(=O)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 4-(1-ethyl-1H-pyrazol-4-yl)-2,4-dioxobutanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.